Cas no 98349-23-6 (2,4,5-Trifluorobenzamide)

• Product Name: 2,4,5-Trifluorobenzamide
• CAS No: 98349-23-6
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• MDL: MFCD00082478
• CID: 803147
• PubChem ID: 2776958
• Update Time: 2025-06-14

2,4,5-Trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorobenzamide
• 2,3-DIHYDRO-1H-PYRROLO[3,2,1-IJ]QUINOLINE
• 2,4,5-trifluoro-benzamide
• 2,4,5-tris(fluoranyl)benzamide
• JRD-0614
• A845846
• C78638
• AB92851
• JS-4127
• MFCD00082478
• DTXSID20380311
• SCHEMBL2323641
• 98349-23-6
• YQRPJVUZSKXCJN-UHFFFAOYSA-N
• CS-0313336
• AKOS006229192
• FT-0609804

• MDL： MFCD00082478
• Inchi： 1S/C7H4F3NO/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H2,11,12)
• InChI Key： YQRPJVUZSKXCJN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(N)=O)F)F

Computed Properties

• Exact Mass: 175.02400
• Monoisotopic Mass: 175.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.45
• Melting Point: 148-150°C
• Boiling Point: 163.4°C at 760 mmHg
• Flash Point: 52.6°C
• Refractive Index: 1.494
• PSA: 43.09000
• LogP: 1.90310

2,4,5-Trifluorobenzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,4,5-Trifluorobenzamide

Recent Advances in the Study of 2,4,5-Trifluorobenzamide (CAS: 98349-23-6) and Its Applications in Chemical Biology and Pharmaceutical Research

2,4,5-Trifluorobenzamide (CAS: 98349-23-6) is a fluorinated aromatic amide compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and agrochemicals. The presence of fluorine atoms in its structure enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. Recent studies have explored its potential in modulating protein-protein interactions and as a building block for novel therapeutic agents.

One of the most notable advancements in the study of 2,4,5-Trifluorobenzamide is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated benzamide derivatives has been shown to improve inhibitor selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4,5-Trifluorobenzamide exhibited nanomolar inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of breast cancer. The study highlighted the compound's ability to form hydrogen bonds with key residues in the kinase active site, thereby enhancing its therapeutic efficacy.

In addition to its applications in oncology, 2,4,5-Trifluorobenzamide has also been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters revealed that fluorinated benzamide derivatives, including 2,4,5-Trifluorobenzamide, exhibited potent activity against drug-resistant bacterial strains such as methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves interference with bacterial cell wall synthesis, making these compounds potential candidates for next-generation antibiotics. The study also noted the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in animal models.

The synthetic versatility of 2,4,5-Trifluorobenzamide has further expanded its utility in agrochemical research. A recent patent application (WO2023056789) describes the use of this compound as a precursor for the synthesis of novel herbicides with improved environmental safety profiles. The fluorinated benzamide scaffold was found to enhance herbicidal activity while reducing non-target toxicity, addressing a critical need for sustainable agricultural solutions. This innovation underscores the compound's potential to contribute to both human health and environmental sustainability.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2,4,5-Trifluorobenzamide derivatives. A 2024 review in Advanced Synthesis & Catalysis discussed the need for more efficient catalytic methods to introduce fluorine atoms into the benzamide framework, as current approaches often require harsh conditions and generate unwanted byproducts. Advances in photoredox catalysis and flow chemistry are expected to address these limitations, paving the way for broader applications of this compound in drug discovery and beyond.

In conclusion, 2,4,5-Trifluorobenzamide (CAS: 98349-23-6) represents a highly versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from oncology to antimicrobial therapy and agrochemical development, driven by its unique physicochemical properties and synthetic adaptability. Ongoing research aims to further elucidate its mechanisms of action and optimize its derivatives for clinical and industrial use. As the field continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.